4-[5-(2-propyl-1,3-thiazol-4-yl)-1,2,4-oxadiazol-3-yl]pyridine

• IUPAC Name: 5-(2-propyl-1,3-thiazol-4-yl)-3-pyridin-4-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C13H12N4OS/c1-2-3-11-15-10(8-19-11)13-16-12(17-18-13)9-4-6-14-7-5-9/h4-8H,2-3H2,1H3
• InChI Key: OEIPCLYVJCODER-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC(=CS1)C2=NC(=NO2)C3=CC=NC=C3
• Molecular Formula: C13H12N4OS
• Molecular Weight: 272.33 g/mol

Description

Synthesis Analysis

The synthesis of related pyridine-based energetic materials and oxadiazole derivatives involves multi-step chemical reactions, starting from commercially available reagents to yield compounds with significant yields. For instance, the synthesis of a fused, tricyclic pyridine-based material was achieved through azidonation and ring closure steps, demonstrating the complex synthetic routes needed to produce such specialized molecules (Ma et al., 2018).

Molecular Structure Analysis

The molecular structure of synthesized compounds is often elucidated using single X-ray diffraction, revealing detailed crystalline structures. For example, a compound within the same family was found to crystallize in an orthorhombic system, highlighting the intricate molecular arrangements that can occur (Ma et al., 2018).

Chemical Reactions and Properties

Compounds like 4-[5-(2-propyl-1,3-thiazol-4-yl)-1,2,4-oxadiazol-3-yl]pyridine undergo various chemical reactions, including cyclization and substitution, to form new derivatives with diverse properties. These reactions are essential for modifying the compound's chemical structure to achieve desired properties (Attaby et al., 2006).

Physical Properties Analysis

The physical properties, such as density and crystalline structure, are crucial for understanding the compound's behavior in different conditions. The aforementioned study by Ma et al. (2018) reported a high density and low thermal stability for a related compound, indicating the significant impact of molecular structure on physical properties.

Chemical Properties Analysis

Chemical properties, including reactivity and stability, are influenced by the compound's molecular structure. Studies on similar compounds have explored their potential in various applications, revealing the importance of understanding these properties for practical applications (Halim & Ibrahim, 2022).